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Compound of Interest

E-3-(METHYL PHENYL
AMINO)-2-PROPENAL

Cat. No.: B087139

Compound Name:

A-Technical-Guide-to-(E)-3-
(Methyl(phenyl)amino)prop-2-enal

For Researchers, Scientists, and Drug Development Professionals

Core Identity and Structure

(E)-3-(Methyl(phenyl)amino)prop-2-enal, a member of the enaminone class of compounds,
possesses a unique structural framework that makes it a valuable intermediate in organic
synthesis. Its IUPAC name is (E)-3-(N-methylanilino)prop-2-enal[1]. The defining features of
this molecule are an aldehyde functional group in conjugation with an enamine system, where
the nitrogen atom is substituted with both a methyl and a phenyl group. The '(E)' designation
specifies the stereochemistry of the carbon-carbon double bond, indicating that the higher
priority substituents on each carbon are on opposite sides.

Key Identifiers:
e Molecular Formula: C10H11NO[1][2]
e Molecular Weight: 161.20 g/mol [1]

« CAS Numbers: 14189-82-3, 34900-01-1[1][2]
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e Synonyms: 3-(Methyl(phenyl)amino)acrylaldehyde, 3-(N-Phenyl-N-methyl)aminoacrolein,
trans-3-(N-Methylanilino)acrolein[1][2]

Chemical Structure:
(E)-3-(Methyl(phenyl)amino)prop-2-enal

Physicochemical Properties

A summary of the key physicochemical properties is provided below, offering a quick reference
for experimental planning and execution.

Property Value Source(s)
Appearance Pale Brown to Brown Solid [3]

Melting Point 166 °C (decomposes) [2][3]
Boiling Point 144-145 °C at 0.8 Torr [2][3]
Density 1.064 + 0.06 g/cm? (Predicted) [3]

- Chloroform (Slightly), Ethyl
Solubility _ [3]
Acetate (Very Slightly)

Store under inert gas (Nitrogen
Storage or Argon) at 2-8°C. Air [3]

sensitive.

Experimental Protocols: Synthesis

While specific high-yield, detailed protocols for (E)-3-(Methyl(phenyl)amino)prop-2-enal are not
extensively published in peer-reviewed journals, its synthesis can be inferred from general
methods for producing 3-aminopropenals. A common route involves the reaction of a suitable
amine with a propargyl aldehyde or its equivalent.

General Synthesis Workflow:

The synthesis of related 3-aminopropanals and their derivatives often involves multi-step
processes. For instance, the synthesis of 3-aminopropanal diethylacetal can be achieved via a
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Gabriel synthesis, starting from the corresponding alkyl halide. This involves the reaction with
potassium phthalimide followed by hydrazinolysis to release the free amine. Another method
involves the formation of an alkyl azide followed by catalytic hydrogenation.

A plausible synthetic route for (E)-3-(Methyl(phenyl)amino)prop-2-enal could involve the
condensation of N-methylaniline with malondialdehyde or a malondialdehyde equivalent.

lllustrative Synthesis Pathway:

N-Methylaniline
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(or equivalent) (optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [E-3-(METHYL PHENYL AMINO)-2-PROPENAL IUPAC
name and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087139#e-3-methyl-phenyl-amino-2-propenal-iupac-
name-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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